Cas no 2138412-97-0 (1-Propanone, 3-(ethylamino)-2-hydroxy-1-(1-pyrrolidinyl)-)

• Product Name: 1-Propanone, 3-(ethylamino)-2-hydroxy-1-(1-pyrrolidinyl)-
• CAS No: 2138412-97-0
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5280393
• Update Time: 2025-07-13

1-Propanone, 3-(ethylamino)-2-hydroxy-1-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-(ethylamino)-2-hydroxy-1-(1-pyrrolidinyl)-

• Inchi： 1S/C9H18N2O2/c1-2-10-7-8(12)9(13)11-5-3-4-6-11/h8,10,12H,2-7H2,1H3
• InChI Key： SGNRKYJEPRTCAL-UHFFFAOYSA-N
• SMILES： C(N1CCCC1)(=O)C(O)CNCC

Additional information on 1-Propanone, 3-(ethylamino)-2-hydroxy-1-(1-pyrrolidinyl)-

Introduction to 1-Propanone, 3-(ethylamino)-2-hydroxy-1-(1-pyrrolidinyl) and Its Applications in Modern Chemical Research

1-Propanone, 3-(ethylamino)-2-hydroxy-1-(1-pyrrolidinyl), with the CAS number 2138412-97-0, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in various scientific domains, including drug development and molecular biology.

The compound's structure consists of a propanone backbone modified with an ethylamino group at the third carbon, a hydroxyl group at the second carbon, and a (1-pyrrolidinyl) moiety attached to the first carbon. This specific arrangement of functional groups makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules that are relevant to pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in unique ways. The ethylamino and (1-pyrrolidinyl) groups in 1-Propanone, 3-(ethylamino)-2-hydroxy-1-(1-pyrrolidinyl) are particularly noteworthy, as they can serve as pharmacophores in drug design. These groups are known to enhance binding affinity and selectivity when incorporated into larger molecular frameworks.

One of the most exciting areas of research involving this compound is its potential use as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its utility in creating novel inhibitors for enzymes involved in metabolic pathways. These inhibitors could have therapeutic applications in treating conditions such as diabetes and obesity by modulating key metabolic processes.

The hydroxyl group present in the molecule also contributes to its reactivity, allowing for further functionalization through various chemical reactions such as esterification, etherification, and oxidation. This flexibility makes it a valuable building block for synthetic chemists who are designing complex molecules with specific biological activities.

Recent studies have also highlighted the compound's role in materials science. The unique structural motifs present in 1-Propanone, 3-(ethylamino)-2-hydroxy-1-(1-pyrrolidinyl) have been investigated for their potential use in creating novel polymers and coatings with enhanced properties. These materials could find applications in industries ranging from electronics to automotive manufacturing.

In addition to its synthetic value, this compound has shown promise in computational chemistry studies. Researchers are using advanced computational methods to predict how it might interact with biological targets at the molecular level. These simulations are helping to guide experimental efforts by providing insights into possible binding modes and interaction energies.

The development of new methodologies for synthesizing this compound has also been a focus of recent research. Chemists have been exploring catalytic routes that improve yield and reduce waste, aligning with the growing emphasis on sustainable chemistry practices. Such advancements not only make the synthesis more efficient but also more environmentally friendly.

The potential applications of 1-Propanone, 3-(ethylamino)-2-hydroxy-1-(1-pyrrolidinyl) extend beyond pharmaceuticals and materials science. It has been studied for its potential role in environmental chemistry, where its degradation products could provide insights into how similar compounds behave in natural systems. Understanding these processes is crucial for developing strategies to mitigate pollution and protect ecosystems.

In conclusion, the compound 1-Propanone, 3-(ethylamino)-2-hydroxy-1-(1-pyrrolidinyl) (CAS no. 2138412-97-0) represents a fascinating area of research with diverse applications. Its unique structural features make it a valuable tool for synthetic chemists and biologists alike, offering opportunities to develop new drugs, materials, and environmental solutions. As research continues to uncover new possibilities for this molecule, its importance is likely to grow even further.